2-(dimethylamino)-4-[4-(4-fluorophenyl)piperazino]-6-oxo-6H-1,3-oxazine-5-carbonitrile

• IUPAC Name: 2-(dimethylamino)-4-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxo-1,3-oxazine-5-carbonitrile
• InChI: InChI=1S/C17H18FN5O2/c1-21(2)17-20-15(14(11-19)16(24)25-17)23-9-7-22(8-10-23)13-5-3-12(18)4-6-13/h3-6H,7-10H2,1-2H3
• InChI Key: DNYFSEWTNOCIKZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=C(C(=O)O1)C#N)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C17H18FN5O2
• Molecular Weight: 343.36 g/mol

Description

2-(dimethylamino)-4-[4-(4-fluorophenyl)piperazino]-6-oxo-6H-1,3-oxazine-5-carbonitrile is a useful research compound. Its molecular formula is C17H18FN5O2 and its molecular weight is 343.362. The purity is usually 95%.
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Scientific Research Applications

Synthesis of s-Triazine-Based Thiazolidinones as Antimicrobial Agents

The compound 2-(dimethylamino)-4-[4-(4-fluorophenyl)piperazino]-6-oxo-6H-1,3-oxazine-5-carbonitrile is utilized in the synthesis of thiazolidinone derivatives with potential antimicrobial activity. These derivatives, including 4-{4-dimethylamino-6-[4-oxo-2-phenyl-5-(4-pyridin-2-yl-piperazin-1-ylmethyl)-thiazolidin-3-yl]-[1,3,5]-triazin-2-yloxy}-1-methyl-1H-quinolin-2-ones, were assessed for their effectiveness against a range of bacterial and fungal pathogens (Patel et al., 2012).

Synthesis of Thiazolidinone Derivatives for Antimicrobial Activity

A similar approach was used to create a novel series of thiazolidinone derivatives, including 3-{4-[4-dimethylamino-6-(4-methyl-2-oxo-2H-chromen-7-yloxy)-[1,3,5]triazin-2-ylamino]-phenyl}-2-phenyl-5-(4-pyridin-2-yl-piperazin-1-ylmethyl)-thiazolidin-4-one. These compounds were synthesized from an intermediate compound and tested for antimicrobial activity against several bacterial and fungal species (Patel, Kumari, & Patel, 2012).

Applications in Biofilm Inhibition and Enzyme Inhibition

Inhibition of Bacterial Biofilms and MurB Enzyme

1,4-bis[(2-(3-(dimethylamino)-1-oxoprop-2-en-1-yl)benzofuran-5-yl)methyl]piperazine, a derivative, has demonstrated significant antibacterial efficacy and biofilm inhibition capabilities. It also exhibited strong inhibitory activity against the MurB enzyme, showing potential as a new class of antibacterial agents (Mekky & Sanad, 2020).

Applications in Cancer Research

Anti-Cancer Properties

Derivatives of this compound have shown promising anti-proliferative activities against various cancer cell lines, including human breast cancer cells (MCF-7) and human embryonic kidney cells (HEK293). This indicates potential applications in cancer treatment and the development of new anti-cancer drugs (Parveen et al., 2017).